2-(1-azocanyl)-N'-(4-ethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(azocan-1-yl)-N-[(E)-(4-ethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H27N3O2/c1-2-23-17-10-8-16(9-11-17)14-19-20-18(22)15-21-12-6-4-3-5-7-13-21/h8-11,14H,2-7,12-13,15H2,1H3,(H,20,22)/b19-14+
• InChI Key: SUUBYIIDRLJVOF-XMHGGMMESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)CN2CCCCCCC2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)CN2CCCCCCC2
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol
• Solubility: 31.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(1-azocanyl)-N'-(4-ethoxybenzylidene)acetohydrazide, also known as AEAH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEAH is a hydrazide derivative that possesses azo and imine functional groups, which make it a versatile compound for various applications.

Mechanism of Action

The exact mechanism of action of AEA H is still under investigation; however, it is believed to exert its effects by interacting with bacterial cell membranes and inhibiting the activity of certain enzymes.
Biochemical and Physiological Effects:
AEA H has been shown to possess significant antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases. It has also been reported to exhibit anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

AEA H is a relatively stable compound that can be easily synthesized in the laboratory. However, its solubility in water is limited, which may pose challenges in some experimental setups.

Future Directions

The potential applications of AEA H are vast, and several areas of research can be explored to further understand its properties and potential uses. Some future directions for research on AEA H include:
1. Investigating its potential as an anti-inflammatory agent
2. Studying its effects on neurodegenerative diseases
3. Exploring its potential as a photosensitizer in photodynamic therapy
4. Investigating its effects on bacterial biofilms
5. Studying its potential as a food preservative.
Conclusion:
In conclusion, AEA H is a versatile compound with significant potential applications in various fields. Its unique chemical structure and properties make it a promising candidate for further research and development. The scientific community should continue to explore the potential uses of AEA H to unlock its full potential.

Scientific Research Applications

AEA H has been extensively studied for its potential applications in various fields. It has been reported to possess antimicrobial, anti-tumor, and anti-inflammatory properties. AEA H has been shown to exhibit inhibitory effects against various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.